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Compound of Interest

Compound Name: Cefquinome

Cat. No.: B1242952 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and critical data for the preparation and use

of Cefquinome sulfate in a laboratory setting. Cefquinome sulfate is a fourth-generation

cephalosporin antibiotic with a broad spectrum of activity against Gram-positive and Gram-

negative bacteria, making it a valuable compound for various research applications.[1][2][3]

Physicochemical Properties
Understanding the physicochemical properties of Cefquinome sulfate is crucial for accurate

and reproducible experimental results. The following tables summarize its solubility and stability

characteristics.

Table 1: Solubility of Cefquinome Sulfate
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Solvent Solubility Remarks

Dimethyl Sulfoxide (DMSO) ≥ 60 mg/mL[4]
A stock solution can be

prepared in DMSO.[5]

Dimethylformamide (DMF) ~10 mg/mL[5]

Methanol Slightly soluble[6]

Ethanol Slightly soluble[6]

Water Soluble[6]

Aqueous Buffers (e.g., PBS,

pH 7.2)
Sparingly soluble[5]

For maximum solubility, first

dissolve in DMSO and then

dilute with the aqueous buffer.

A 1:4 solution of DMSO:PBS

(pH 7.2) yields a solubility of

approximately 0.2 mg/mL.[5]

Table 2: Stability of Cefquinome Sulfate Solutions
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Condition Stability Recommendations

pH

Most stable at pH 6.8.[7]

Degrades faster in alkaline

conditions compared to acidic

conditions.[7]

Prepare solutions in buffers

close to neutral pH for short-

term use.

Temperature (Aqueous

Solution)

Stability decreases with

increasing temperature (37°C

> 25°C > 15°C > 4°C).[7] Can

be stored at room temperature

(22°C) or refrigerated (6°C) for

up to 48 hours.[8]

For short-term storage (up to

48 hours), refrigeration at 4°C

is recommended. For longer-

term storage, aliquoting and

freezing at -20°C or -80°C is

advisable.

Freeze-Thaw Cycles

Stable through at least three

freeze-thaw cycles when

stored at -40°C.[4][9]

Aliquoting stock solutions is

recommended to minimize

freeze-thaw cycles.

Long-Term Storage (In

Solvent)

Stock solutions in DMSO can

be stored at -20°C for 1 month

or -80°C for 6 months.[4]

Powder can be stored at -20°C

for 3 years or 4°C for 2 years.

[4]

Follow recommended storage

conditions to ensure

compound integrity.

Aqueous Solutions for Injection

For in vivo experiments, it is

recommended to prepare fresh

solutions daily.[10]

Avoid storing diluted aqueous

solutions for more than 24

hours.[5]

Experimental Protocols
Preparation of Stock and Working Solutions
This protocol describes the preparation of a high-concentration stock solution of Cefquinome
sulfate in DMSO and its subsequent dilution to create working solutions for various assays.

Materials:

Cefquinome sulfate powder
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Dimethyl Sulfoxide (DMSO), sterile

Sterile, nuclease-free water or appropriate buffer (e.g., Phosphate-Buffered Saline - PBS)

Sterile microcentrifuge tubes or vials

Calibrated pipettes and sterile tips

Protocol:

Aseptic Technique: Perform all steps in a laminar flow hood or using aseptic techniques to

prevent contamination.

Calculate Required Mass: Determine the mass of Cefquinome sulfate powder needed to

prepare a stock solution of the desired concentration (e.g., 10 mg/mL).

Dissolution in DMSO:

Carefully weigh the Cefquinome sulfate powder and transfer it to a sterile tube.

Add the calculated volume of sterile DMSO to achieve the target concentration.

Vortex or gently warm the solution if necessary to ensure complete dissolution.

Storage of Stock Solution:

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C or -80°C as recommended.

Preparation of Working Solutions:

Thaw an aliquot of the stock solution at room temperature.

Dilute the stock solution with sterile water, PBS, or cell culture medium to the desired final

concentration for your experiment.
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Note: For aqueous solutions, it is often necessary to first dissolve Cefquinome sulfate in a

small amount of DMSO and then dilute with the aqueous buffer to prevent precipitation.[5]

Prepare working solutions fresh for each experiment.

Antibacterial Susceptibility Testing: Minimum Inhibitory
Concentration (MIC) Determination by Broth
Microdilution
This protocol outlines the determination of the MIC of Cefquinome sulfate against a bacterial

strain using the broth microdilution method, following general principles from the Clinical and

Laboratory Standards Institute (CLSI).

Materials:

Cefquinome sulfate working solution

Bacterial culture in the logarithmic growth phase

Cation-adjusted Mueller-Hinton Broth (CAMHB), sterile

Sterile 96-well microtiter plates

Multichannel pipette

Plate reader (optional, for spectrophotometric reading)

Incubator (35-37°C)

Quality control bacterial strains (e.g., Staphylococcus aureus ATCC 29213, Escherichia coli

ATCC 25922)

Protocol:

Prepare Bacterial Inoculum:

From an overnight culture, prepare a bacterial suspension in sterile saline or broth to

match the turbidity of a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).
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Dilute this suspension in CAMHB to achieve a final inoculum density of approximately 5 x

10⁵ CFU/mL in the wells of the microtiter plate.

Serial Dilution of Cefquinome Sulfate:

Add 100 µL of sterile CAMHB to all wells of a 96-well plate.

Add 100 µL of the Cefquinome sulfate working solution to the first well of each row to be

tested, creating a 1:2 dilution.

Perform a two-fold serial dilution by transferring 100 µL from the first well to the second,

mixing, and continuing this process across the plate. Discard 100 µL from the last well.

Inoculation:

Add 100 µL of the prepared bacterial inoculum to each well, bringing the total volume to

200 µL.

This will further dilute the Cefquinome sulfate by a factor of two, achieving the final

desired concentrations.

Controls:

Growth Control: A well containing only CAMHB and the bacterial inoculum (no antibiotic).

Sterility Control: A well containing only CAMHB (no bacteria or antibiotic).

Incubation:

Cover the plate and incubate at 35-37°C for 16-20 hours.

Determination of MIC:

The MIC is the lowest concentration of Cefquinome sulfate that completely inhibits visible

bacterial growth.

Growth can be assessed visually or by measuring the optical density (OD) at 600 nm

using a plate reader.
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Visualizations
Mechanism of Action of Cefquinome Sulfate
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Caption: Mechanism of Cefquinome sulfate action on a bacterial cell.

General Experimental Workflow for Cefquinome Sulfate
Preparation and Use
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Caption: General workflow for preparing and using Cefquinome sulfate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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